2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether

• Molecular Formula: C17H18Cl2N2O3S
• Molecular Weight: 401.3 g/mol
• IUPAC Name: 1-(2,4-dichloro-3-methoxyphenyl)sulfonyl-4-phenylpiperazine
• InChI: InChI=1S/C17H18Cl2N2O3S/c1-24-17-14(18)7-8-15(16(17)19)25(22,23)21-11-9-20(10-12-21)13-5-3-2-4-6-13/h2-8H,9-12H2,1H3
• InChI Key: JJNFCSUMADVBMH-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1Cl)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3)Cl

Description

2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether, also known as DPCPX, is a selective antagonist of adenosine A1 receptors. It is widely used in scientific research to study the role of adenosine receptors in various physiological and pathological processes.

Mechanism of Action

2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether acts as a competitive antagonist of adenosine A1 receptors. Adenosine A1 receptors are coupled to Gi/o proteins, which inhibit adenylate cyclase and decrease cAMP levels. By blocking adenosine A1 receptors, 2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether prevents the inhibitory effect of adenosine on cAMP levels. This leads to an increase in cAMP levels and downstream signaling pathways.
Biochemical and Physiological Effects:
2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether has been shown to have a number of biochemical and physiological effects. For example, 2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether has been shown to increase heart rate and blood pressure in animal models. It has also been shown to decrease the analgesic effects of morphine and increase anxiety-like behavior in mice. In addition, 2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether has been shown to reduce the duration of sleep and increase wakefulness in rats.

Advantages and Limitations for Lab Experiments

One advantage of using 2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether in lab experiments is its high selectivity for adenosine A1 receptors. This allows researchers to study the specific effects of adenosine A1 receptor blockade without interference from other adenosine receptor subtypes. However, one limitation of using 2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether is its relatively low potency compared to other adenosine A1 receptor antagonists. This may require higher doses of 2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether to achieve the desired effects.

Future Directions

There are several future directions for the study of 2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether and adenosine A1 receptors. One direction is to investigate the role of adenosine A1 receptors in the regulation of neuroinflammation and neurodegenerative diseases. Another direction is to study the effects of adenosine A1 receptor blockade in cardiovascular disease and hypertension. Additionally, the development of more potent and selective adenosine A1 receptor antagonists may provide new tools for the study of adenosine receptors.

Synthesis Methods

The synthesis of 2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether involves the reaction of 2,6-dichloro-3-nitrobenzene with 4-phenylpiperazine in the presence of sodium hydride and dimethylformamide. The resulting intermediate is then treated with sodium sulfite and sodium hydroxide to yield 2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether. The purity of 2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether can be increased by recrystallization from ethanol.

Scientific Research Applications

2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether is a useful tool in the study of adenosine A1 receptors. Adenosine receptors are G protein-coupled receptors that are widely distributed in the body and play important roles in various physiological processes, including cardiovascular function, neurotransmission, and inflammation. 2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether is used to selectively block adenosine A1 receptors and study their functions. For example, 2,6-Dichloro-3-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl methyl ether has been used to investigate the role of adenosine A1 receptors in the regulation of sleep, pain, and anxiety.